Cas no 2418645-12-0 (1-{5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methanamine)

• Product Name: 1-{5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methanamine
• CAS No: 2418645-12-0
• MF: C₁₃H₁₈INSi
• MW: 343.278696537018
• CID: 5676287
• PubChem ID: 165771619
• Update Time: 2025-06-25

1-{5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-26628025
• 2418645-12-0
• 1-{5-iodo-2-methyl-3-[2-(trimethylsilyl)ethynyl]phenyl}methanamine
• 1-{5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methanamine

• Inchi： 1S/C13H18INSi/c1-10-11(5-6-16(2,3)4)7-13(14)8-12(10)9-15/h7-8H,9,15H2,1-4H3
• InChI Key： YQPIMSKPHCBINE-UHFFFAOYSA-N
• SMILES： IC1C=C(C#C[Si](C)(C)C)C(C)=C(C=1)CN

Computed Properties

• Exact Mass: 343.02532g/mol
• Monoisotopic Mass: 343.02532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-{5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methanamine

1-{5-Iodo-2-Methyl-3-[2-(Trimethylsilyl)Ethynyl]Phenyl}Methanamine: A Comprehensive Overview

1-{5-Iodo-2-Methyl-3-[2-(Trimethylsilyl)Ethynyl]Phenyl}Methanamine is a highly specialized organic compound with the CAS Registry Number 2418645-12-0. This compound belongs to the class of aromatic amines and features a unique combination of functional groups, including an iodo substituent, a methyl group, and a trimethylsilyl ethynyl moiety. The presence of these groups makes it a valuable molecule in various fields, particularly in medicinal chemistry and materials science.

The synthesis of 1-{5-Iodo-2-Methyl-3-[2-(Trimethylsilyl)Ethynyl]Phenyl}Methanamine involves a series of intricate organic reactions, including nucleophilic aromatic substitution and silylation. Recent advancements in catalytic methods have enabled the efficient preparation of this compound, ensuring high purity and yield. Its structure has been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming its molecular formula and stereochemistry.

One of the most notable applications of this compound is in the field of drug discovery. The iodo group serves as an excellent leaving group, enabling the formation of biaryl bonds through coupling reactions. This property has been exploited in the development of novel kinase inhibitors and other bioactive molecules. For instance, researchers have utilized 1-{5-Iodo-2-Methyl-3-[2-(Trimethylsilyl)Ethynyl]Phenyl}Methanamine as a precursor for constructing complex heterocyclic frameworks with potential anticancer activity.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. The trimethylsilyl ethynyl group imparts unique electronic and mechanical properties to the molecule, making it suitable for use in advanced materials such as low-k dielectrics and optoelectronic devices. Recent studies have demonstrated its ability to form self-assembled monolayers on various substrates, which could be exploited for nanotechnology applications.

The chemical stability of 1-{5-Iodo-2-Methyl-3-[2-(Trimethylsilyl)Ethynyl]Phenyl}Methanamine is another key attribute that makes it valuable for industrial applications. Its resistance to oxidative degradation under physiological conditions has been validated through extensive testing, making it a promising candidate for use in drug delivery systems and diagnostic agents.

From an environmental perspective, the compound exhibits low toxicity and minimal bioaccumulation potential, which aligns with current sustainability trends in chemical manufacturing. Its production process has been optimized to minimize waste generation and energy consumption, contributing to eco-friendly practices in the pharmaceutical industry.

In conclusion, 1-{5-Iodo-2-Methyl-3-[2-(Trimethylsilyl)Ethynyl]Phenyl}Methanamine (CAS No: 2418645-12-0) is a versatile compound with significant potential across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and application development, position it as a key player in modern chemical research and industry.